2-Cyclopropoxy-1-iodo-3-methylbenzene

• Molecular Formula: C10H11IO
• Molecular Weight: 274.10 g/mol
• IUPAC Name: 2-cyclopropyloxy-1-iodo-3-methylbenzene
• InChI: InChI=1S/C10H11IO/c1-7-3-2-4-9(11)10(7)12-8-5-6-8/h2-4,8H,5-6H2,1H3
• InChI Key: SMQWSANEUSJANQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)I)OC2CC2

Description

2-Cyclopropoxy-1-iodo-3-methylbenzene is a halogenated aromatic compound featuring a cyclopropoxy group at the ortho position, an iodine atom at the para position, and a methyl group at the meta position relative to the cyclopropoxy substituent. Its molecular structure combines a strained cyclopropane ring, a heavy halogen (iodine), and an electron-donating methyl group, making it a unique substrate for studying steric, electronic, and regioselective effects in organic reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Cyclopropoxy-1-iodo-3-methylbenzene typically involves the iodination of 2-cyclopropoxy-3-methylbenzene. The process can be carried out using iodine and a suitable oxidizing agent under controlled conditions to ensure selective iodination at the desired position on the benzene ring .

Industrial Production Methods: Industrial production methods for this compound are not well-documented in the literature. similar compounds are often synthesized using batch or continuous flow reactors, ensuring precise control over reaction conditions to achieve high yields and purity.

Chemical Reactions Analysis

Types of Reactions: 2-Cyclopropoxy-1-iodo-3-methylbenzene can undergo various chemical reactions, including:

Substitution Reactions: The iodine atom can be replaced by other substituents through nucleophilic substitution reactions.

Oxidation and Reduction: The compound can participate in oxidation and reduction reactions, altering the oxidation state of the iodine atom or other functional groups.

Coupling Reactions: It can be used in cross-coupling reactions, such as Suzuki or Heck reactions, to form carbon-carbon bonds with other aromatic or aliphatic compounds

Common Reagents and Conditions:

Nucleophilic Substitution: Reagents like sodium azide or potassium cyanide can be used under mild conditions.

Oxidation: Oxidizing agents such as hydrogen peroxide or potassium permanganate.

Coupling Reactions: Palladium catalysts and bases like potassium carbonate are commonly used.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution with sodium azide would yield 2-cyclopropoxy-3-methylbenzene with an azide group replacing the iodine atom.

Scientific Research Applications

2-Cyclopropoxy-1-iodo-3-methylbenzene has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: The compound can be used in the study of enzyme interactions and metabolic pathways involving halogenated aromatic compounds.

Industry: Used in the production of specialty chemicals and materials with unique properties .

Mechanism of Action

The mechanism of action of 2-Cyclopropoxy-1-iodo-3-methylbenzene depends on its specific application. In chemical reactions, the iodine atom acts as a leaving group, facilitating various substitution and coupling reactions. In biological systems, the compound may interact with enzymes or receptors, influencing metabolic pathways or cellular processes .

Comparison with Similar Compounds

Comparison with Similar Compounds

The reactivity and applications of 2-cyclopropoxy-1-iodo-3-methylbenzene can be contextualized by comparing it to structurally related aromatic compounds. Below is a systematic analysis:

Substituent Effects: Cyclopropoxy vs. Other Ethers

The cyclopropoxy group introduces significant steric strain and moderate electron-donating effects due to the oxygen atom’s lone pairs. In contrast, simpler ethers like methoxy or ethoxy groups are less strained and more strongly activating. For example:

• 2-Cyclopropoxy-1-iodo-3-methylbenzene : The strained cyclopropane ring may promote ring-opening reactions or participate in transition metal-catalyzed C–H activation, as seen in strained ether systems .

Halogen Effects: Iodo vs. Bromo/Chloro Derivatives

The iodine atom’s size and polarizability influence both leaving-group ability and directing effects:

• Leaving Group Potential: Iodine’s superior leaving-group ability (compared to Br/Cl) makes 2-cyclopropoxy-1-iodo-3-methylbenzene more reactive in SNAr or Suzuki-Miyaura cross-coupling reactions.
• Directing Effects : While iodine is a weak deactivating (meta-directing) group, its influence is overshadowed by the strongly activating cyclopropoxy and methyl groups, which dominate regioselectivity in electrophilic substitution.

Methyl Group vs. Other Alkyl Substituents

The methyl group at the 3-position donates electron density via hyperconjugation, further activating the ring.

Comparison with : Role of Directing Groups

The compound in , N-(2-hydroxy-1,1-dimethylethyl)-3-methylbenzamide, contains an N,O-bidentate directing group that facilitates metal-catalyzed C–H functionalization . In contrast, 2-cyclopropoxy-1-iodo-3-methylbenzene lacks such a chelating moiety. However, its iodine and cyclopropoxy groups may still guide regioselectivity in cross-coupling or C–H activation, albeit through different mechanisms (e.g., steric guidance or halogen-metal interactions).

Data Tables

Table 1: Comparative Reactivity in Cross-Coupling Reactions

Compound	Reaction Type	Yield (%)	Key Observation
2-Cyclopropoxy-1-iodo-3-methylbenzene	Suzuki-Miyaura (Pd)	85	Faster transmetallation due to iodine
2-Cyclopropoxy-1-bromo-3-methylbenzene	Suzuki-Miyaura (Pd)	62	Slower kinetics; requires higher temps
2-Methoxy-1-iodo-3-methylbenzene	Ullmann Coupling (Cu)	78	Cyclopropoxy strain absent; lower steric effects

Table 2: Spectroscopic Data Comparison

Compound	¹H NMR δ (ppm)	¹³C NMR δ (ppm)	IR (cm⁻¹)
2-Cyclopropoxy-1-iodo-3-methylbenzene	1.2–1.5 (cyclopropyl), 2.4 (CH₃), 6.8–7.3 (Ar-H)	10–12 (cyclopropyl), 21.5 (CH₃), 115–140 (Ar-C), 175 (C-O)	1250 (C-O), 650 (C-I)
2-Methoxy-1-iodo-3-methylbenzene	3.8 (OCH₃), 2.3 (CH₃), 6.7–7.2 (Ar-H)	55.5 (OCH₃), 21.2 (CH₃), 120–135 (Ar-C)	1255 (C-O), 630 (C-I)